PNU 37883 hydrochloride

• CAS No.: 57568-80-6
• Product Name: PNU 37883 hydrochloride
• Molecular Formula: C21H36ClN3O
• Molecular Weight: 382 g/mol
• IUPAC Name: N-(1-adamantyl)-N'-cyclohexylmorpholine-4-carboximidamide;hydrochloride
• Standard InChI: InChI=1S/C21H35N3O.ClH/c1-2-4-19(5-3-1)22-20(24-6-8-25-9-7-24)23-21-13-16-10-17(14-21)12-18(11-16)15-21;/h16-19H,1-15H2,(H,22,23);1H
• Standard InChIKey: FZALCKUJYZCDOX-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)N=C(NC23CC4CC(C2)CC(C4)C3)N5CCOCC5.Cl
• Canonical SMILES: C1CCC(CC1)N=C(NC23CC4CC(C2)CC(C4)C3)N5CCOCC5.Cl
• Appearance: Solid powder
• Description: U 37883A is an antagonist of vascular ATP-sensitive potassium channel openers.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 4-morpholinecarboximidine-N-1-adamantyl-N'-cyclohexane; PNU-3788A; U 37883; U 37883A; U-37883; U-37883A
• Reference: 1: Tomoda T, Yunoki T, Naito S, Ito Y, Teramoto N. Multiple actions of U-37883A, an ATP-sensitive K+ channel blocker, on membrane currents in pig urethra. Eur J Pharmacol. 2005 Nov 7;524(1-3):1-10. Epub 2005 Oct 19. PubMed PMID: 16242124.; 2: Guillemare E, Honore E, De Weille J, Fosset M, Lazdunski M, Meisheri K. Functional receptors in Xenopus oocytes for U-37883A, a novel ATP-sensitive K+ channel blocker: comparison with rat insulinoma cells. Mol Pharmacol. 1994 Jul;46(1):139-45. PubMed PMID: 8058048.; 3: Humphrey SJ, Ludens JH. K-ATP-blocking diuretic PNU-37883A reduces plasma renin activity in dogs. J Cardiovasc Pharmacol. 1998 Jun;31(6):894-903. PubMed PMID: 9641474.; 4: Kovalev H, Quayle JM, Kamishima T, Lodwick D. Molecular analysis of the subtype-selective inhibition of cloned KATP channels by PNU-37883A. Br J Pharmacol. 2004 Mar;141(5):867-73. Epub 2004 Feb 2. PubMed PMID: 14757705; PubMed Central PMCID: PMC1574259.; 5: Meisheri KD, Humphrey SJ, Khan SA, Cipkus-Dubray LA, Smith MP, Jones AW. 4-morpholinecarboximidine-N-1-adamantyl-N'-cyclohexylhydrochloride (U-37883A): pharmacological characterization of a novel antagonist of vascular ATP-sensitive K+ channel openers. J Pharmacol Exp Ther. 1993 Aug;266(2):655-65. PubMed PMID: 8355199.; 6: Teramoto N. Pharmacological Profile of U-37883A, a Channel Blocker of Smooth Muscle-Type ATP-Sensitive K Channels. Cardiovasc Drug Rev. 2006 Spring;24(1):25-32. Review. PubMed PMID: 16939631.; 7: Humphrey SJ, Ludens JH, Perricone SC, Skaletzky LL, Graham BE, Zins GR. Diuretic activity of N'-disubstituted morpholinoguanidine analogs of U-37883A in rats and dogs. Methods Find Exp Clin Pharmacol. 1995 May;17(4):255-66. PubMed PMID: 7475512.; 8: Makowski P, Szewczyk A, Jasińska R, Pikuła S. An antagonist of ATP-regulated potassium channels, the guanidine derivative U-37883A, stimulates the synthesis of phosphatidylserine in rat liver endoplasmic reticulum membranes. FEBS Lett. 1997 Jun 9;409(2):292-6. PubMed PMID: 9202164.; 9: Löffler-Walz C, Quast U. Interaction of the diuretics torasemide and U-37883A with the K(ATP) channel in rat isolated aorta. Naunyn Schmiedebergs Arch Pharmacol. 1998 Aug;358(2):230-7. PubMed PMID: 9750009.; 10: Wellman GC, Barrett-Jolley R, Köppel H, Everitt D, Quayle JM. Inhibition of vascular K(ATP) channels by U-37883A: a comparison with cardiac and skeletal muscle. Br J Pharmacol. 1999 Oct;128(4):909-16. PubMed PMID: 10556925; PubMed Central PMCID: PMC1571709.; 11: Ohrnberger CE, Khan SA, Meisheri KD. Synergistic effects of glyburide and U-37883A, two structurally different vascular ATP-sensitive potassium channel antagonists. J Pharmacol Exp Ther. 1993 Oct;267(1):25-30. PubMed PMID: 8229751.; 12: DeWitt BJ, Cheng DY, McMahon TJ, Marrone JR, Champion HC, Kandowitz PJ. Effects of U-37883A, a vascular selective KATP+ channel antagonist, in the pulmonary and hindlimb circulation. Am J Physiol. 1996 Dec;271(6 Pt 1):L924-31. PubMed PMID: 8997262.; 13: Lin YJ, Chen X, Freedman JE. U-37883A potently inhibits dopamine-modulated K+ channels on rat striatal neurons. Eur J Pharmacol. 1998 Jul 10;352(2-3):335-41. PubMed PMID: 9716371.; 14: Szewczyk A, Wójcik G, Jabłonowska A, Nałecz. Guanidine derivative U-37883A, inhibits mitochondrial K+ uniport. Pol J Pharmacol. 1995 Jul-Aug;47(4):339-44. PubMed PMID: 8616514.; 15: Clark MA, Lawson JA, Ludens JH. The natriuretic activity of the K+ channel blocker U-37883A displays an ADH-dependence. Methods Find Exp Clin Pharmacol. 1998 Mar;20(2):115-23. PubMed PMID: 9604853.; 16: Teramoto N, Aishima M, Zhu HL, Tomoda T, Yunoki T, Takahashi-Yanaga F, Brading AF, Ito Y. Effects of U-37883A on intracellular Ca2+ -activated large-conductance K+ channels in pig proximal urethral myocytes. Eur J Pharmacol. 2004 Dec 3;506(1):1-7. PubMed PMID: 15588618.; 17: Humphrey SJ, Smith MP, Cimini MG, Buchanan LV, Gibson JK, Khan SA, Meisheri KD. Cardiovascular effects of the K-ATP channel blocker U-37883A and structurally related morpholinoguanidines. Methods Find Exp Clin Pharmacol. 1996 May;18(4):247-60. PubMed PMID: 8803957.; 18: Turzo M, Vaith J, Lasitschka F, Weigand MA, Busch CJ. Role of ATP-sensitive potassium channels on hypoxic pulmonary vasoconstriction in endotoxemia. Respir Res. 2018 Feb 13;19(1):29. doi: 10.1186/s12931-018-0735-x. PubMed PMID: 29433570; PubMed Central PMCID: PMC5810061.; 19: Ploug KB, Boni LJ, Baun M, Hay-Schmidt A, Olesen J, Jansen-Olesen I. K(ATP) channel expression and pharmacological in vivo and in vitro studies of the K(ATP) channel blocker PNU-37883A in rat middle meningeal arteries. Br J Pharmacol. 2008 May;154(1):72-81. doi: 10.1038/bjp.2008.86. Epub 2008 Mar 10. PubMed PMID: 18332850; PubMed Central PMCID: PMC2438990.; 20: Kaye AD, Skonieczny BD, Kaye AJ, Harris ZI, Luk EJ. An Analysis of Responses to Defibrotide in the Pulmonary Vascular Bed of the Cat. Am J Ther. 2016 May-Jun;23(3):e757-65. doi: 10.1097/MJT.0000000000000010. PubMed PMID: 24368612.
• PubChem Compound: 64392
• Last Modified: Nov 11 2021